5-Butyloxy-2-hydroxymethyl-4-pyranone

• Molecular Formula: C10H14O4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 5-butoxy-2-(hydroxymethyl)pyran-4-one
• InChI: InChI=1S/C10H14O4/c1-2-3-4-13-10-7-14-8(6-11)5-9(10)12/h5,7,11H,2-4,6H2,1H3
• InChI Key: TWRIZWOOSBDWSK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=COC(=CC1=O)CO

Description

5-Butyloxy-2-hydroxymethyl-4-pyranone is a useful research compound. Its molecular formula is C10H14O4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

48.3 g (0.352 mole) 1-butyl bromide are added at ambient temperature, with vigorous stirring, to a mixture of 50 g (0.352 mole) kojic acid, 48.7 g (0.352 mole) potassium carbonate, 1 g potassium iodide and 420 mL anhydrous dimethylformamide. Thereafter, the reaction mixture is stirred for 3 hours at 90° C. After cooling, the solvent is removed under vacuum and the residue is mixed with water and extracted with dichloromethane. The organic phase is separated off and dried, the solvent is evaporated and the residue is recrystallized from ethyl acetate. There is obtained a solid, colorless product; m.p. 68°-73° C.